5-bromo-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)nicotinamide

• IUPAC Name: 5-bromo-N-(6-pyrrolidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H15BrN4O3S2/c18-12-7-11(9-19-10-12)16(23)21-17-20-14-4-3-13(8-15(14)26-17)27(24,25)22-5-1-2-6-22/h3-4,7-10H,1-2,5-6H2,(H,20,21,23)
• InChI Key: YNIVQLYATZGPNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NC(=O)C4=CC(=CN=C4)Br
• Molecular Formula: C17H15BrN4O3S2
• Molecular Weight: 467.4 g/mol

Description

The compound “5-bromo-N-(6-(pyrrolidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)nicotinamide” is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring, a benzo[d]thiazole ring, and a nicotinamide group. These components are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine, benzo[d]thiazole, and nicotinamide rings. The bromine atom would be attached to the 5-position of the benzo[d]thiazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The bromine atom might be susceptible to nucleophilic substitution reactions, and the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the bromine atom might increase its molecular weight and could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific activity. Compounds with similar structures have shown a wide range of biological activities, including antimicrobial, antiviral, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential biological activities. It could also involve developing new methods for its synthesis or new derivatives with improved properties.